4,6-Bis(trifluoromethyl)pyridin-2-amine
Overview
Description
4,6-Bis(trifluoromethyl)pyridin-2-amine, also known as BTFMP, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. BTFMP is a pyridine derivative that contains two trifluoromethyl groups attached to the 4- and 6- positions of the pyridine ring.
Scientific Research Applications
4,6-Bis(trifluoromethyl)pyridin-2-amine has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of 4,6-Bis(trifluoromethyl)pyridin-2-amine is in the field of medicinal chemistry, where it has been shown to possess potent antitumor and antiviral activities. 4,6-Bis(trifluoromethyl)pyridin-2-amine has also been investigated as a potential therapeutic agent for the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.
Mechanism of Action
The mechanism of action of 4,6-Bis(trifluoromethyl)pyridin-2-amine is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins that play a role in the development and progression of certain diseases. 4,6-Bis(trifluoromethyl)pyridin-2-amine has been shown to inhibit the activity of protein kinases, which are involved in the regulation of cell growth and proliferation. It has also been shown to inhibit the activity of histone deacetylases, which play a role in the regulation of gene expression.
Biochemical and Physiological Effects
4,6-Bis(trifluoromethyl)pyridin-2-amine has been shown to have a number of biochemical and physiological effects. In vitro studies have demonstrated that 4,6-Bis(trifluoromethyl)pyridin-2-amine can induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the replication of certain viruses, including HIV and hepatitis B virus. In vivo studies have demonstrated that 4,6-Bis(trifluoromethyl)pyridin-2-amine can reduce tumor growth in animal models of cancer.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4,6-Bis(trifluoromethyl)pyridin-2-amine in lab experiments is its high potency and selectivity. 4,6-Bis(trifluoromethyl)pyridin-2-amine has been shown to be highly effective at inhibiting the activity of its target enzymes and proteins, while having minimal effects on other cellular processes. However, one limitation of using 4,6-Bis(trifluoromethyl)pyridin-2-amine in lab experiments is its relatively short half-life, which can make it difficult to maintain a consistent level of inhibition over an extended period of time.
Future Directions
There are several future directions for the study of 4,6-Bis(trifluoromethyl)pyridin-2-amine. One area of research is the development of more potent and selective analogs of 4,6-Bis(trifluoromethyl)pyridin-2-amine that can be used as therapeutic agents for the treatment of various diseases. Another area of research is the investigation of the pharmacokinetics and pharmacodynamics of 4,6-Bis(trifluoromethyl)pyridin-2-amine, including its distribution, metabolism, and excretion in vivo. Finally, the development of new methods for the synthesis of 4,6-Bis(trifluoromethyl)pyridin-2-amine and its analogs may also be an area of future research.
Synthesis Methods
The synthesis of 4,6-Bis(trifluoromethyl)pyridin-2-amine involves the reaction of 4,6-dichloropyridine with trifluoromethylamine in the presence of a base such as potassium tert-butoxide. The reaction proceeds through a nucleophilic aromatic substitution mechanism, resulting in the formation of 4,6-Bis(trifluoromethyl)pyridin-2-amine as a white crystalline solid with a high yield.
properties
IUPAC Name |
4,6-bis(trifluoromethyl)pyridin-2-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4F6N2/c8-6(9,10)3-1-4(7(11,12)13)15-5(14)2-3/h1-2H,(H2,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JLFVZLNEALJLLS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(N=C1C(F)(F)F)N)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4F6N2 |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60553845 |
Source
|
| Record name | 4,6-Bis(trifluoromethyl)pyridin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60553845 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.11 g/mol |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,6-Bis(trifluoromethyl)pyridin-2-amine | |
CAS RN |
112110-08-4 |
Source
|
| Record name | 4,6-Bis(trifluoromethyl)-2-pyridinamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=112110-08-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4,6-Bis(trifluoromethyl)pyridin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60553845 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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